5-Methylnaphthalene-1-carboxylic acid
5-Methylnaphthalene-1-carboxylic acid
5-methyl-1-naphthoic acid is a member of the class of naphthoic acids that is 1-naphthoic acid substituted at position 5 by a methyl group. It has a role as a bacterial metabolite. It is a conjugate acid of a 5-methyl-1-naphthoate.
Brand Name:
Vulcanchem
CAS No.:
4527-60-0
VCID:
VC21308304
InChI:
InChI=1S/C21H15BrN2OS/c1-13-10-11-20(26-13)19-12-15(14-6-2-4-8-17(14)23-19)21(25)24-18-9-5-3-7-16(18)22/h2-12H,1H3,(H,24,25)
SMILES:
CC1=C2C=CC=C(C2=CC=C1)C(=O)O
Molecular Formula:
C21H15BrN2OS
Molecular Weight:
423.3 g/mol
5-Methylnaphthalene-1-carboxylic acid
CAS No.: 4527-60-0
Cat. No.: VC21308304
Molecular Formula: C21H15BrN2OS
Molecular Weight: 423.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 5-methyl-1-naphthoic acid is a member of the class of naphthoic acids that is 1-naphthoic acid substituted at position 5 by a methyl group. It has a role as a bacterial metabolite. It is a conjugate acid of a 5-methyl-1-naphthoate. |
|---|---|
| CAS No. | 4527-60-0 |
| Molecular Formula | C21H15BrN2OS |
| Molecular Weight | 423.3 g/mol |
| IUPAC Name | N-(2-bromophenyl)-2-(5-methylthiophen-2-yl)quinoline-4-carboxamide |
| Standard InChI | InChI=1S/C21H15BrN2OS/c1-13-10-11-20(26-13)19-12-15(14-6-2-4-8-17(14)23-19)21(25)24-18-9-5-3-7-16(18)22/h2-12H,1H3,(H,24,25) |
| Standard InChI Key | UARWOTIGJWTZFE-UHFFFAOYSA-N |
| SMILES | CC1=C2C=CC=C(C2=CC=C1)C(=O)O |
| Canonical SMILES | CC1=CC=C(S1)C2=NC3=CC=CC=C3C(=C2)C(=O)NC4=CC=CC=C4Br |
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